Cas no 600122-18-7 (Benzo[b]thiophene-2-carboxamide, 3-chloro-N-(3-chloropropyl)- (9CI))

• Product Name: Benzo[b]thiophene-2-carboxamide, 3-chloro-N-(3-chloropropyl)- (9CI)
• CAS No: 600122-18-7
• MF: C₁₂H₁₁Cl₂NOS
• MW: 288.192839860916
• CID: 951024
• PubChem ID: 3570657
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carboxamide, 3-chloro-N-(3-chloropropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-(3-chloropropyl)- (9CI)
• 3-Chloro-N-(3-chloropropyl)-1-benzothiophene-2-carboxamide
• DB-274324
• 600122-18-7
• BENZO[B]THIOPHENE-2-CARBOXAMIDE, 3-CHLORO-N-(3-CHLOROPROPYL)-

• Inchi： 1S/C12H11Cl2NOS/c13-6-3-7-15-12(16)11-10(14)8-4-1-2-5-9(8)17-11/h1-2,4-5H,3,6-7H2,(H,15,16)
• InChI Key： UFMCTNHHAUXBII-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NCCCCl)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 286.99403
• Monoisotopic Mass: 286.9938405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.1